Cas no 55644-79-6 (D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI))
55644-79-6 structure
Product Name:D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI)
CAS No:55644-79-6
MF:C14H20O7
MW:300.304405212402
CID:382961
PubChem ID:313250
Update Time:2025-04-19
D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI)
- 2-(1,2-dihydroxyethyl)-6-phenylmethoxyoxane-3,4,5-triol
- AC1L7N21
- NSC226860
- SCHEMBL15537538
- 55644-79-6
- NSC-226860
- DTXSID10310400
-
- Inchi: 1S/C14H20O7/c15-6-9(16)13-11(18)10(17)12(19)14(21-13)20-7-8-4-2-1-3-5-8/h1-5,9-19H,6-7H2
- InChI Key: KQGDHQMGZYKKGX-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1C(CO)O)O)O)O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 300.1209
- Monoisotopic Mass: 300.12090297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 119.61
- LogP: -1.63600
D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI) Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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